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Compound of Interest

Compound Name:
(3S,7S)-5,6-dehydro-4''-de-O-

methylcentrolobine

Cat. No.: B588333 Get Quote

In-Depth Technical Guide: (3S,7S)-5,6-dehydro-
4''-de-O-methylcentrolobine
Molecular Formula: C₁₉H₂₀O₃

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific knowledge on

(3S,7S)-5,6-dehydro-4''-de-O-methylcentrolobine, a diarylheptanoid natural product. This

document details its physicochemical properties, biological activities with available quantitative

data, and relevant experimental methodologies.

Physicochemical Properties
(3S,7S)-5,6-dehydro-4''-de-O-methylcentrolobine is a natural compound isolated from the

seeds of Alpinia blepharocalyx. Its fundamental properties are summarized in the table below.
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Property Value

Molecular Formula C₁₉H₂₀O₃

Molecular Weight 296.36 g/mol

CAS Number 227289-51-2

Class Diarylheptanoid

Biological Activity
(3S,7S)-5,6-dehydro-4''-de-O-methylcentrolobine has been evaluated for its cytotoxic effects

against cancer cell lines. The available quantitative data for its antiproliferative activity is

presented below.

Cell Line Activity ED₅₀ (µM) Control
Control
ED₅₀ (µM)

Reference

Colon26-L5

(Murine

Colon

Carcinoma)

Cytotoxic >100 5-FU 0.53 [1]

HT1080

(Human

Fibrosarcoma

)

Cytotoxic 79.4 5-FU 8.0 [1]

5-FU: 5-Fluorouracil

Research on other diarylheptanoids isolated from Alpinia blepharocalyx suggests that these

compounds may also possess nitric oxide (NO) inhibitory activities. However, specific

quantitative data for (3S,7S)-5,6-dehydro-4''-de-O-methylcentrolobine's NO inhibition is not

currently available in the reviewed literature.

Experimental Protocols
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The following sections detail the general methodologies for the isolation and biological

evaluation of (3S,7S)-5,6-dehydro-4''-de-O-methylcentrolobine, based on established

protocols for similar compounds from Alpinia species.

Isolation from Alpinia blepharocalyx
The isolation of (3S,7S)-5,6-dehydro-4''-de-O-methylcentrolobine is typically achieved

through a multi-step extraction and chromatographic process.
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Dried Seeds of Alpinia blepharocalyx

Extraction with 95% Ethanol

Concentration under Reduced Pressure

Partition with Diethyl Ether

Ether Soluble Fraction

Silica Gel Column Chromatography

Fraction Collection

Preparative HPLC

Isolation of (3S,7S)-5,6-dehydro-4''-de-O-methylcentrolobine
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Seed Cancer Cells in 96-well Plates

Add Test Compound at Various Concentrations

Incubate for a Defined Period (e.g., 48-72h)

Add MTT Solution

Incubate to Allow Formazan Crystal Formation

Solubilize Formazan Crystals (e.g., with DMSO)

Measure Absorbance at ~570 nm

Calculate Cell Viability and ED50
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Seed RAW 264.7 Cells in 96-well Plates

Pre-treat with Test Compound

Stimulate with LPS

Incubate for 24 hours

Collect Supernatant

Mix Supernatant with Griess Reagent

Measure Absorbance at ~540 nm

Calculate Nitrite Concentration and % Inhibition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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